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Compound of Interest

Compound Name: Andolast

Cat. No.: B1667392 Get Quote

Proper disposal of Andolast is critical for ensuring laboratory safety and minimizing

environmental impact. Andolast is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] Adherence to the following procedures is essential for

researchers, scientists, and drug development professionals handling this compound.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn and that the handling occurs in a designated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemical-resistant protective gloves.

Body Protection: Wear impervious clothing, such as a lab coat.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator.[1]

Handling Precautions:

Avoid all personal contact, including inhalation.[1]

Wash hands thoroughly after handling.[1]
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Prevent the release of Andolast into the environment.[1]

Andolast Profile and Hazard Data
This table summarizes key quantitative data for Andolast (CAS No. 132640-22-3).

Property Value Source

Molecular Formula C15H11N9O [1]

Molecular Weight 333.31 g/mol [2]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

GHS Precautionary Code

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of Andolast
waste. These procedures are based on the compound's hazardous properties and standard

laboratory practices.

Protocol 1: Disposal of Unused or Expired Solid
Andolast
This protocol applies to pure, solid Andolast, including expired product or residual amounts.

Segregation: Do not mix Andolast waste with other chemical waste unless directed by your

institution's Environmental Health and Safety (EHS) department. Keep it separate from

incompatible materials like strong acids or bases.[1]
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Containerization:

Place the solid Andolast waste in a clearly labeled, sealable hazardous waste container.

The container must be in good condition and compatible with the chemical.

Labeling:

Label the container with "Hazardous Waste," the full chemical name ("Andolast"), the

CAS number (132640-22-3), and the relevant hazard pictograms (e.g., "Harmful,"

"Environmental Hazard").

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from drains and sources of ignition, while awaiting

pickup.[1]

Final Disposal: Arrange for collection by a licensed hazardous waste disposal contractor. The

final disposal method must be an approved waste disposal plant, likely involving high-

temperature incineration to ensure complete destruction.[1][3]

Protocol 2: Decontamination and Disposal of
Contaminated Labware
This protocol covers disposable items such as gloves, weighing paper, pipette tips, and empty

vials that are contaminated with Andolast.

Gross Decontamination: If applicable, remove as much residual Andolast as possible.

Collection: Place all contaminated disposable items into a designated hazardous waste

container. This is often a labeled, lined container or a specific "Trace Waste" sharps

container for items like contaminated syringes.

Labeling: Clearly label the waste container as "Hazardous Waste" and specify the

contaminant (Andolast).

Final Disposal: Dispose of the container through your institution's hazardous waste

management program. Do not mix this waste with regular trash or biohazardous waste.
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Protocol 3: Disposal of Liquid Solutions Containing
Andolast
This protocol applies to solutions containing dissolved Andolast.

Segregation: Collect all aqueous and solvent-based solutions containing Andolast in a

dedicated, sealed hazardous waste container. Do not pour Andolast solutions down the

drain due to its high aquatic toxicity.[1]

Containerization: Use a compatible, leak-proof container. If using solvents, ensure the

container is appropriate for flammable waste.

Labeling: Label the container with "Hazardous Waste," list all chemical components including

solvents and their approximate concentrations, and affix the relevant hazard pictograms.

Storage: Store the sealed liquid waste container in a secondary containment tray or cabinet

designed for hazardous liquids.

Final Disposal: Arrange for pickup and disposal via your institution's EHS-approved

hazardous waste vendor.

Visualizations
Andolast Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Andolast waste

streams in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Andolast waste.
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Disclaimer: These guidelines are for informational purposes. Always consult your institution's

specific safety and disposal protocols and the official Safety Data Sheet (SDS) for Andolast.
Disposal procedures must comply with all local, state, and federal regulations. Contact your

Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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